Cas no 1443350-39-7 (4-[(2-methylpiperidin-1-yl)methyl]benzaldehyde)

• Product Name: 4-[(2-methylpiperidin-1-yl)methyl]benzaldehyde
• CAS No: 1443350-39-7
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• MDL: MFCD19442903
• CID: 5100863
• Update Time: 2026-03-03

4-[(2-methylpiperidin-1-yl)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(2-methylpiperidin-1-yl)methyl]benzaldehyde

• MDL： MFCD19442903
• Inchi： 1S/C14H19NO/c1-12-4-2-3-9-15(12)10-13-5-7-14(11-16)8-6-13/h5-8,11-12H,2-4,9-10H2,1H3
• InChI Key： HROYHAJNIGCHGG-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(CN2CCCCC2C)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 4-[(2-methylpiperidin-1-yl)methyl]benzaldehyde

4-[(2-Methylpiperidin-1-yl)methyl]benzaldehyde: A Comprehensive Overview

4-[(2-Methylpiperidin-1-yl)methyl]benzaldehyde (CAS No. 1443350-39-7) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a precursor in the synthesis of advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to 4-[(2-Methylpiperidin-1-yl)methyl]benzaldehyde, providing a comprehensive understanding of its properties and significance.

The molecular structure of 4-[(2-Methylpiperidin-1-yl)methyl]benzaldehyde is defined by a benzaldehyde moiety attached to a 2-methylpiperidine ring via a methylene group. This arrangement creates a compound with both aromatic and aliphatic characteristics, making it versatile for various chemical reactions. The benzaldehyde group contributes to the compound's reactivity, particularly in condensation reactions, while the 2-methylpiperidine ring imparts steric and electronic properties that influence its behavior in different chemical environments.

Recent studies have highlighted the potential of 4-[(2-Methylpiperidin-1-yl)methyl]benzaldehyde as a building block in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel drugs targeting various therapeutic areas, including cancer and neurodegenerative diseases. For instance, investigations into its ability to modulate enzyme activity or interact with specific cellular pathways have shown promising results. These findings underscore the importance of understanding the compound's pharmacokinetic and pharmacodynamic properties.

In terms of synthesis, 4-[(2-Methylpiperidin-1-yl)methyl]benzaldehyde can be prepared through several routes, including nucleophilic aromatic substitution and coupling reactions. One common method involves the reaction of 4-fluorobenzaldehyde with 2-methylpiperidine in the presence of a suitable catalyst. This approach not only ensures high yields but also allows for fine-tuning of the product's stereochemistry and purity. The choice of synthetic pathway depends on factors such as scalability, cost-effectiveness, and the desired purity level.

The physical properties of 4-[(2-Methylpiperidin-1-yL)methyL)benzaldehyde are critical for its application in various fields. Its melting point, boiling point, and solubility characteristics make it suitable for use in both laboratory settings and industrial processes. Additionally, its stability under different conditions has been thoroughly investigated, ensuring safe handling and storage practices.

From an environmental perspective, understanding the degradation pathways and ecological impact of 4-(2-MethylpiPeridin-l-yL)methyL)benzaldehyde is essential for sustainable chemical practices. Recent research has focused on its biodegradation potential and toxicity profiles, providing valuable insights for regulatory compliance and eco-friendly manufacturing processes.

In conclusion, 4-(2-MethyLPiPeridin-l-yL)meThyL)benzaldehyde (CAS No. 1443350-397) stands out as a compound with multifaceted applications and promising research opportunities. Its unique structure, coupled with advancements in synthetic methodologies and bioactivity studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new dimensions of this compound's potential, it is poised to make significant contributions to various scientific disciplines.